Cas no 1806864-06-1 (2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride
• CAS No: 1806864-06-1
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4803748
• Update Time: 2025-07-25

2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-4(12(13)14)2-11-5(7(9)10)6(3)17(8,15)16/h2,7H,1H3
• InChI Key： RHUAERWGKQUSFU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=NC=C(C=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Additional information on 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride (CAS: 1806864-06-1) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride (CAS: 1806864-06-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique structural features, including a difluoromethyl group and a nitro-substituted pyridine ring, which make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers of proteins.

One of the key areas of research involving 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride is its role as a reactive intermediate in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. The presence of the difluoromethyl group in this compound enhances its reactivity and stability, making it an attractive candidate for the design of novel sulfonamide derivatives. Recent publications have highlighted its use in the development of inhibitors targeting carbonic anhydrases and other metalloenzymes, which are implicated in various disease pathways.

In addition to its applications in medicinal chemistry, 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a tool for protein labeling and modification, leveraging its electrophilic sulfonyl chloride moiety to form covalent bonds with nucleophilic residues in proteins. This approach has enabled the study of protein function and interaction networks in complex biological systems. A recent study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the selective labeling of cysteine residues in target proteins, paving the way for new strategies in proteomics and drug discovery.

The synthesis and characterization of 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride have also been the focus of recent research efforts. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. Furthermore, computational studies have provided insights into the electronic properties and reactivity of this compound, aiding in the rational design of derivatives with improved pharmacological profiles. These efforts underscore the importance of this compound as a versatile building block in synthetic chemistry.

Looking ahead, the potential applications of 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride are expected to expand further. Ongoing research is exploring its use in the development of covalent inhibitors for emerging therapeutic targets, such as kinases and proteases. Additionally, its utility in the synthesis of fluorinated compounds, which are increasingly important in drug design due to their enhanced metabolic stability and bioavailability, is being actively investigated. As the field of chemical biology continues to evolve, this compound is likely to play a pivotal role in bridging the gap between synthetic chemistry and biological research.

In conclusion, 2-(Difluoromethyl)-4-methyl-5-nitropyridine-3-sulfonyl chloride (CAS: 1806864-06-1) represents a promising tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of biologically active molecules and a versatile reagent for protein modification studies. Continued research into its applications and derivatives is expected to yield significant advancements in drug discovery and chemical biology.